1h-Benzimidazole-6-methanol,1-[(2-chlorophenyl)methyl]-2-methyl-

• Molecular Formula: C16H15ClN2O
• Molecular Weight: 286.75 g/mol
• IUPAC Name: [3-[(2-chlorophenyl)methyl]-2-methylbenzimidazol-5-yl]methanol
• InChI: InChI=1S/C16H15ClN2O/c1-11-18-15-7-6-12(10-20)8-16(15)19(11)9-13-4-2-3-5-14(13)17/h2-8,20H,9-10H2,1H3
• InChI Key: KGCTWUFDVBENSI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(N1CC3=CC=CC=C3Cl)C=C(C=C2)CO

Description

1h-Benzimidazole-6-methanol,1-[(2-chlorophenyl)methyl]-2-methyl- is a useful research compound. Its molecular formula is C16H15ClN2O and its molecular weight is 286.75 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 2.66 g of 1-(2-chlorobenzyl)-6-ethoxycarbonyl-2-methylbenzimidazole in 20 ml of tetrahydrofuran was slowly added to a solution of 1.54 g of lithium aluminum hydride in 20 ml of tetrahydrofuran at a temperature of from 20 to 25° C. Further, the mixture was stirred at room temperature for 1 hour. Thirty milliliters of tetrahydrofuran were added thereto to dilute the reaction solution. Lithium ammonium hydride was decomposed and solidified with a saturated aqueous solution of sodium sulfate, and the tetrahydrofuran layer was separated. The solvent was distilled off, and the residue was purified through silica-gel column chromatography (eluent: a mixture of chloroform and methanol at a ratio of 9:1) to give 1.45 g of 1-(2-chlorobenzyl)-6-hydroxymethyl-2-methylbenzimidazole.